Cas no 2097919-63-4 (1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea)

• Product Name: 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea
• CAS No: 2097919-63-4
• MF: C₁₇H₁₉F₂N₅O
• MW: 347.362469911575
• CID: 5469101
• Update Time: 2025-10-05

1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea
• 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea

• Inchi： 1S/C17H19F2N5O/c1-24(2)16-20-9-10-8-11(6-7-14(10)22-16)21-17(25)23-15-12(18)4-3-5-13(15)19/h3-5,9,11H,6-8H2,1-2H3,(H2,21,23,25)
• InChI Key： HLVOGZDGQMXNHX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NC1CC2=CN=C(N(C)C)N=C2CC1)=O)F

Computed Properties

• Exact Mass: 347.15576657 g/mol
• Monoisotopic Mass: 347.15576657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.2
• Molecular Weight: 347.4

Additional information on 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea

1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea: A Comprehensive Overview

The compound 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea (CAS No. 2097919-63-4) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, which include a urea functional group and a tetrahydroquinazoline moiety. The presence of difluorophenyl and dimethylamino groups further enhances its chemical versatility and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroquinazoline derivatives in the development of bioactive compounds. These structures are known for their ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The difluorophenyl substituent in this compound contributes to its lipophilicity and stability, making it an attractive candidate for pharmacological studies. Additionally, the dimethylamino group plays a crucial role in modulating the compound's basicity and hydrogen bonding capabilities.

Research into the synthesis of 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea has focused on optimizing reaction conditions to achieve high yields and purity. The use of advanced catalytic systems and stereocontrolled methodologies has enabled chemists to construct the complex tetrahydroquinazoline framework with precision. Furthermore, the incorporation of fluorine atoms into the phenyl ring has been shown to improve the compound's pharmacokinetic properties, such as absorption and metabolism.

From a biological standpoint, this compound has demonstrated promising activity in preclinical models. Studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, research published in 2023 revealed that 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea significantly reduces cytokine production in activated macrophages. This suggests its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. By integrating insights from organic chemistry, pharmacology, and computational modeling, researchers have been able to refine its structure for optimal therapeutic performance. For example, molecular docking studies have revealed that the tetrahydroquinazoline moiety interacts favorably with the active site of target proteins.

In conclusion,1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6